Cas no 905097-85-0 (1-(Difluoromethoxy)-3-methoxybenzene)

• Product Name: 1-(Difluoromethoxy)-3-methoxybenzene
• CAS No: 905097-85-0
• MF: C₈H₈F₂O₂
• MW: 174.144729614258
• CID: 4794516
• Update Time: 2025-06-07

1-(Difluoromethoxy)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethoxy)-3-methoxybenzene
• 3-(Difluoromethoxy)anisole
• 1-(difluoromethoxy)-3-methoxy benzene
• 1-(Difluoromethoxy)-3-methoxybenzene

• Inchi： 1S/C8H8F2O2/c1-11-6-3-2-4-7(5-6)12-8(9)10/h2-5,8H,1H3
• InChI Key： ACBDTTZRCYKEOH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5

Additional information on 1-(Difluoromethoxy)-3-methoxybenzene

1-(Difluoromethoxy)-3-methoxybenzene: A Comprehensive Overview

1-(Difluoromethoxy)-3-methoxybenzene (CAS No. 905097-85-0) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and materials science. This compound, characterized by its difluoromethoxy and methoxy substituents, exhibits a range of interesting properties that make it a valuable intermediate in various synthetic pathways and a potential candidate for novel applications.

The molecular structure of 1-(Difluoromethoxy)-3-methoxybenzene consists of a benzene ring substituted with a difluoromethoxy group at the 1-position and a methoxy group at the 3-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an attractive target for both academic research and industrial applications.

In recent years, the study of fluorinated compounds has gained considerable momentum due to their unique electronic and steric properties. The difluoromethoxy group, in particular, is known for its ability to modulate the electronic environment of aromatic systems, influencing reactivity and selectivity in various chemical reactions. This property has been leveraged in the development of new catalysts, ligands, and pharmaceutical intermediates.

1-(Difluoromethoxy)-3-methoxybenzene has been extensively studied for its potential use in the synthesis of bioactive molecules. For instance, it has been employed as a key intermediate in the preparation of certain antiviral agents and anticancer drugs. The methoxy group provides additional stability and solubility to the molecule, enhancing its utility in pharmaceutical applications.

One notable application of 1-(Difluoromethoxy)-3-methoxybenzene is in the field of medicinal chemistry. Researchers have utilized this compound as a building block for the synthesis of novel drug candidates. For example, a recent study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of difluoromethoxy-substituted benzene derivatives with potent antitumor activity against various cancer cell lines. The authors attributed the enhanced biological activity to the unique electronic properties conferred by the difluoromethoxy group.

Beyond its pharmaceutical applications, 1-(Difluoromethoxy)-3-methoxybenzene has also found use in materials science. Fluorinated aromatic compounds are known for their excellent thermal stability and low surface energy, making them suitable for applications in coatings, adhesives, and polymer additives. The combination of difluoromethoxy and methoxy groups in this compound provides a balance between these properties, offering potential advantages in the development of advanced materials.

The synthesis of 1-(Difluoromethoxy)-3-methoxybenzene typically involves several steps, including the introduction of the difluoromethoxy group via nucleophilic substitution or electrophilic fluorination reactions. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving overall efficiency. For instance, a study published in Green Chemistry described a novel method using microwave-assisted synthesis to produce 1-(Difluoromethoxy)-3-methoxybenzene with high yield and purity.

In addition to its synthetic utility, 1-(Difluoromethoxy)-3-meth oxybenzene has also been investigated for its potential as a probe molecule in analytical chemistry. The distinct electronic properties of this compound make it suitable for use in spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These techniques can provide valuable insights into the structure and behavior of complex molecules, aiding in their characterization and analysis.

The safety profile of 1-(Difluorometh oxy-3-m eth oxybe nzene) is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate safety measures should be taken to minimize exposure risks. This includes using personal protective equipment (PPE) such as gloves and goggles, working under well-ventilated conditions, and following established safety protocols.

In conclusion, 1-(Difluoro meth oxy-3-me th oxybe nzene) (CAS No. 905097-85-0) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique combination of functional groups makes it an attractive target for both fundamental research and practical applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing our understanding and utilization of fluorinated organic molecules.